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Compound of Interest

Compound Name: EINECS 264-176-2

Cat. No.: B052984 Get Quote

For Immediate Reference: This document outlines the essential safety and logistical

procedures for the proper disposal of Sodium Dodecylbenzenesulfonate (CAS Number: 25155-

30-0). Adherence to these guidelines is critical for ensuring personnel safety and environmental

compliance.

Sodium dodecylbenzenesulfonate is a synthetic chemical compound commonly used as a

surfactant in detergents and cleaning products.[1][2] While effective in its intended applications,

improper disposal can pose risks to the environment and human health. This guide provides

detailed protocols for researchers, scientists, and drug development professionals to manage

and dispose of this substance safely.

Key Safety and Handling Data
A thorough understanding of the substance's properties is the first step in safe handling and

disposal. The following table summarizes key quantitative data for Sodium

dodecylbenzenesulfonate.
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Property Value Source

CAS Number 25155-30-0 [2][3]

EINECS Number 264-176-2

Molecular Formula C18H29NaO3S

Appearance
White to light yellow powder or

solid
[3]

Oral LD50 (Rat) > 2000 mg/kg bw

Hazard Class (DOT)
9 (Environmentally hazardous

substance, solid, n.o.s.)
[4]

UN Number 3077 [4]

Personal Protective Equipment (PPE) and
Accidental Release Measures
Prior to handling or disposal, all personnel must be equipped with the appropriate personal

protective equipment. In the event of an accidental release, immediate and correct action is

crucial to mitigate risks.

Required Personal Protective Equipment:
Eye and Face Protection: Wear safety goggles with side protection or a face shield.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

mandatory to prevent skin contact.[5]

Respiratory Protection: In case of dust formation, use a particulate filter respirator.[3]

Accidental Release Protocol:
Evacuate the Area: Restrict access to the spill area to essential, properly protected

personnel.

Ventilate the Space: Ensure adequate ventilation to disperse any airborne dust.
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Contain the Spill: Sweep the spilled substance into covered containers. Moisten the material

slightly to prevent dusting if appropriate.

Clean the Area: After the material has been collected, thoroughly clean the contaminated

surface.

Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as

hazardous waste.

Step-by-Step Disposal Protocol
The proper disposal of Sodium dodecylbenzenesulfonate is contingent on its classification as

hazardous or non-hazardous waste, which is determined by its characteristics upon disposal. It

is imperative to consult local, state, and federal regulations to ensure full compliance.[3]

Waste Characterization:

Determine if the waste exhibits hazardous characteristics as defined by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

This includes properties such as corrosivity (pH ≤ 2 or ≥ 12.5), ignitability, reactivity, and

toxicity.

Although Sodium dodecylbenzenesulfonate is not specifically listed as an F-series or K-

series hazardous waste, a solution's pH may render it a corrosive hazardous waste (EPA

Waste Code D002).[6]

Segregation and Storage:

Store waste Sodium dodecylbenzenesulfonate in its original or a compatible, tightly sealed

container.

Label the container clearly as "Hazardous Waste" (if applicable) and include the chemical

name.

Store in a cool, dry, well-ventilated area away from incompatible materials.

Engage a Licensed Waste Disposal Contractor:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.spectrumchemical.com/media/sds/D1064_AGHS.pdf
http://portlandcleanair.org/files/merge/msds/EXPLODE_415.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact a certified hazardous waste disposal company to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) and any available waste

characterization data.

Transportation:

If transporting the waste off-site, ensure it is properly packaged, labeled, and accompanied

by the necessary shipping papers, in accordance with Department of Transportation

(DOT) regulations. The proper shipping name is "Environmentally hazardous substance,

solid, n.o.s. (sodium dodecyl benzenesulfonate)".[4]

Final Disposal Method:

The licensed contractor will determine the most appropriate disposal method, which may

include:

Incineration: A common method for organic chemical waste.

Landfill: Only permitted for non-hazardous waste or treated hazardous waste that meets

specific criteria, at a licensed facility.

Never discharge Sodium dodecylbenzenesulfonate or its waste into drains, sewers, or

waterways.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Sodium dodecylbenzenesulfonate.
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Caption: Disposal workflow for Sodium dodecylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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